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Compound of Interest

Compound Name: CHAPS hydrate

Cat. No.: B15549396

Get Quote

Welcome to our dedicated technical support center for researchers, scientists, and drug

development professionals. This resource provides in-depth troubleshooting guides and

frequently asked questions (FAQs) to address common challenges encountered when using

CHAPS hydrate to combat protein aggregation during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is CHAPS and why is it used to prevent protein aggregation?

A1: CHAPS (3-[(3-cholamidopropyl)dimethylammonio]-1-propanesulfonate) is a zwitterionic

(neutrally charged) detergent.[1][2] It is particularly effective at solubilizing membrane proteins

and preventing protein-protein interactions that lead to aggregation.[2][3][4] Its non-denaturing

nature allows it to break these interactions without significantly disrupting the protein's native

structure and biological activity. CHAPS combines the properties of sulfobetaine-type

detergents and bile salts, making it a versatile tool in protein research.

Q2: What is the optimal concentration of CHAPS to use?

A2: The optimal CHAPS concentration is protein-dependent, but a general working range is

0.1% to 2% (w/v). It is critical to use CHAPS at a concentration above its Critical Micelle
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Concentration (CMC), which is approximately 6-10 mM (~0.37% - 0.61% w/v). Below the CMC,

there are not enough detergent molecules to form the micelles necessary to shield the

hydrophobic regions of proteins, which can lead to aggregation. Conversely, excessively high

concentrations can sometimes lead to protein destabilization or aggregation.

Q3: Can I use CHAPS in combination with other detergents or additives?

A3: Yes, CHAPS is often used with other detergents. For instance, in protein refolding from

inclusion bodies, a combination of sarkosyl, Triton X-100, and CHAPS has been shown to be

effective. Additives like glycerol (10-20%) can be used as a cryoprotectant to prevent

aggregation during freeze-thaw cycles. The addition of salts, such as NaCl, can also help

stabilize ionic interactions between proteins.

Q4: How can CHAPS be removed from a protein sample?

A4: Due to its high CMC and small micelle size (~6.15 kDa), CHAPS can be readily removed

from samples by dialysis. Size exclusion chromatography is another effective method for

detergent removal and buffer exchange.

Troubleshooting Guide
This guide addresses common issues you may encounter when using CHAPS to prevent

protein aggregation.

Issue 1: My protein is still precipitating out of the solution.
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Potential Cause Recommended Solution

CHAPS concentration is too low.

Ensure the CHAPS concentration is above its

CMC (6-10 mM). You can try empirically

screening a range of concentrations from 0.3%

to 2.0% (w/v) to find the optimal concentration

for your specific protein.

Protein concentration is too high.

High protein concentrations increase the

likelihood of aggregation. Try diluting your

sample or working with smaller, less

concentrated aliquots.

The buffer pH is close to the protein's isoelectric

point (pI).

Proteins are least soluble at their pI. Adjust the

buffer pH to be at least one pH unit away from

your protein's theoretical pI.

Incorrect ionic strength.

Both very low and very high salt concentrations

can lead to aggregation. Optimize the salt

concentration (e.g., 150-250 mM NaCl) to

stabilize your protein.

Temperature stress.

Avoid repeated freeze-thaw cycles. If you must

freeze your protein, flash-freeze aliquots in

liquid nitrogen and store them at -80°C. The

addition of a cryoprotectant like glycerol (10-

20%) can also help.

Issue 2: My protein has lost its biological activity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Cause Recommended Solution

Proteolytic degradation.

If you are working with cell lysates or partially

purified samples, always add a fresh cocktail of

protease inhibitors to your buffers.

Disruption of weak interactions.

Although mild, CHAPS can disrupt weak or

transient protein-protein interactions. Try

decreasing the CHAPS concentration to just

above the CMC.

Oxidation of cysteine residues.

The formation of intermolecular disulfide bonds

can lead to aggregation and loss of activity.

Consider adding a reducing agent like DTT

(dithiothreitol) or TCEP (tris(2-

carboxyethyl)phosphine) to your buffers.

Quantitative Data Summary
The following table summarizes key quantitative properties of CHAPS hydrate.

Parameter Value Conditions

Molecular Weight 614.9 Da (anhydrous basis) -

Critical Micelle Concentration

(CMC)

6 - 10 mM (~0.37% - 0.61%

w/v)
In aqueous solution

Aggregation Number (Nagg) 4 - 14 In 0 - 0.1 M Na+

Average Micellar Weight ~6150 Da -

Solubility in Water 50 mg/mL at 20°C -

Experimental Protocols
Protocol 1: General Protein Solubilization from Cell Pellets

Buffer Preparation: Prepare an ice-cold lysis buffer containing your desired buffer

components (e.g., 10 mM Tris-HCl pH 7.5, 150 mM NaCl), 1% (w/v) CHAPS, and a fresh
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protease inhibitor cocktail.

Cell Lysis: Resuspend the cell pellet in the prepared lysis buffer. A common ratio is 1 volume

of lysis buffer to the cell pellet volume.

Incubation: Incubate the mixture at room temperature for 30-60 minutes to ensure complete

solubilization.

Clarification: Centrifuge the lysate at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C to

pellet cell debris.

Supernatant Collection: Carefully transfer the supernatant containing the solubilized proteins

to a new tube.

Protocol 2: Refolding of GST-tagged XIAP from Inclusion Bodies

This protocol is adapted from a study on refolding recombinant proteins.

Solubilization: Solubilize the inclusion bodies with a buffer containing 2% N-

Lauroylsarcosine.

Affinity Purification and Refolding: Perform batch mode affinity purification using Glutathione

Sepharose 4B resin. During this step, use a refolding buffer containing 2% Triton X-100 and

20 mM CHAPS to facilitate the refolding of the protein bound to the resin.

Elution: Elute the refolded protein from the resin according to the manufacturer's protocol.

Further Purification: If necessary, further purify the refolded protein using size-exclusion

chromatography.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Protein Aggregation with CHAPS

Protein Aggregation Observed

Is CHAPS concentration > CMC (6-10 mM)?

Increase CHAPS concentration (try 0.5-2.0%)

No

Is protein concentration too high?

Yes

Dilute protein sample

Yes

Is buffer pH far from protein pI?

No

Adjust pH at least 1 unit away from pI

No

Are stabilizing additives present?

Yes

Consider adding glycerol or optimizing salt

No

Protein Solubilized

Yes
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Caption: A logical workflow for troubleshooting protein aggregation issues when using CHAPS
hydrate.

Mechanism of CHAPS in Preventing Protein Aggregation

Aggregated Protein State

CHAPS Addition

Solubilized Protein State

Protein Aggregate
(Exposed Hydrophobic Regions)

Solubilized Protein-CHAPS Complex

Solubilization

CHAPS Monomers

CHAPS Micelle

> CMC

Encapsulation of Hydrophobic Regions

Click to download full resolution via product page

Caption: How CHAPS micelles solubilize proteins and prevent aggregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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